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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the current understanding of the role of
tetrabutylgermane in catalytic organic reactions. Following a comprehensive review of
scientific literature and chemical databases, it is important to note that there is a significant lack
of documented applications for tetrabutylgermane as a catalyst or a key component in
catalytic systems for organic synthesis.

The search for direct applications of tetrabutylgermane in catalysis did not yield specific
protocols, quantitative data on catalytic performance, or established experimental workflows.
Therefore, the detailed application notes and protocols as requested cannot be generated at
this time due to the absence of primary literature on the topic.

For the benefit of researchers, this document will instead provide general information on
tetrabutylgermane and a brief overview of common catalytic organic reactions where other
organometallic compounds are frequently employed.

Tetrabutylgermane: Properties and General
Information

Tetrabutylgermane is an organogermanium compound with the chemical formula C16H36Ge.
[1] It is also known as tetrabutylgermanium or tetra-n-butylgermane.[1] Key properties are listed

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b085935?utm_src=pdf-interest
https://www.benchchem.com/product/b085935?utm_src=pdf-body
https://www.benchchem.com/product/b085935?utm_src=pdf-body
https://www.benchchem.com/product/b085935?utm_src=pdf-body
https://www.benchchem.com/product/b085935?utm_src=pdf-body
https://www.benchchem.com/product/b085935?utm_src=pdf-body
https://www.benchchem.com/product/b085935?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C16H36Ge/c1-5-9-13-17(14-10-6-2%2C15-11-7-3)16-12-8-4/h5-16H2%2C1-4H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C16H36Ge/c1-5-9-13-17(14-10-6-2%2C15-11-7-3)16-12-8-4/h5-16H2%2C1-4H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

below:
Property Value
CAS Registry Number 1067-42-1[1]
Molecular Formula C16H36Ge[1]
Molecular Weight 301.10 g/mol [1]

While information on its catalytic activity is not available, its chemical structure, consisting of a
central germanium atom bonded to four butyl groups, suggests it is a sterically hindered and
electronically saturated molecule. Such compounds are not typically employed as catalysts
themselves but can sometimes serve as precursors for the synthesis of more reactive catalytic
species. However, no such applications for tetrabutylgermane have been reported in the
reviewed literature.

Overview of Key Catalytic Organic Reactions

While tetrabutylgermane does not have a documented role, numerous other organometallic
compounds are central to a wide array of catalytic organic reactions that are fundamental to
research and drug development. Below are brief descriptions of some major classes of these
reactions.

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis,
enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and
selectivity.[2][3][4][5] These reactions typically involve an organic halide or triflate and an
organometallic reagent.[2]

Key examples include:
e Suzuki Coupling: Couples an organoboron compound with an organic halide.[4]

o Buchwald-Hartwig Amination: Forms a carbon-nitrogen bond between an aryl halide and an
amine.[2][4]
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e Heck Coupling: Forms a carbon-carbon bond between an alkene and an aryl halide.[4]

e Sonogashira Coupling: Couples a terminal alkyne with an aryl or vinyl halide.[4]

« Stille Coupling: Involves the reaction of an organotin compound with an organic halide.[4]

The general workflow for a cross-coupling reaction is depicted below.
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General Workflow for a Catalytic Cross-Coupling Reaction

Starting Materials Catalyst Precursor Ligand Base Solvent
(e.g., Aryl Halide, Organometallic Reagent) (e.g., Palladium Complex) 9

Reaction Mixture

Heating / Stirring

[Aqueous Workup & ExtractiorD
Purification
(e.g., Chromatography)

Final Product
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Key Steps in Catalytic Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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